Cas no 49780-18-9 (N-Desmethyl Prochlorperazine Dimaleate)

• Product Name: N-Desmethyl Prochlorperazine Dimaleate
• CAS No: 49780-18-9
• MF: C₂₇H₃₀ClN₃O₈S
• MW: 592.060405254364
• CID: 825973
• PubChem ID: 53446973
• Update Time: 2025-05-21

N-Desmethyl Prochlorperazine Dimaleate Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl Prochlorperazine Dimaleate
• Desmethylprochlorperazine dimaleate
• 2-Chloro-10-[3-(1-piperazinyl)propyl]-10H-phenothiazine Dimaleate
• AKOS030255991
• 49780-18-9
• 2-CHLORO-10-[3-(PIPERAZIN-1-YL)PROPYL]-10H-PHENOTHIAZINE DIMALEATE
• but-2-enedioic acid;2-chloro-10-(3-piperazin-1-ylpropyl)phenothiazine

• Inchi： 1S/C19H22ClN3S.2C4H4O4/c20-15-6-7-19-17(14-15)23(16-4-1-2-5-18(16)24-19)11-3-10-22-12-8-21-9-13-22;2*5-3(6)1-2-4(7)8/h1-2,4-7,14,21H,3,8-13H2;2*1-2H,(H,5,6)(H,7,8)
• InChI Key： BOYXFQZDWKVQDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN1CCNCC1.OC(C=CC(=O)O)=O.OC(C=CC(=O)O)=O

Computed Properties

• Exact Mass: 591.14400
• Monoisotopic Mass: 591.1442138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 523
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 193Ų

Experimental Properties

• Melting Point: 161-163°C
• PSA: 193.01000
• LogP: 3.99330

Additional information on N-Desmethyl Prochlorperazine Dimaleate

N-Desmethyl Prochlorperazine Dimaleate: A Comprehensive Overview

N-Desmethyl Prochlorperazine Dimaleate, identified by the CAS number 49780-18-9, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of prochlorperazine, a well-known antiemetic agent, and has been studied for its potential therapeutic applications. The name itself suggests a structural modification of prochlorperazine, specifically the removal of a methyl group (hence "N-Desmethyl") and the addition of a dimaleate moiety, which likely influences its pharmacokinetic properties.

The structure of N-Desmethyl Prochlorperazine Dimaleate is characterized by a complex arrangement of functional groups that contribute to its biological activity. The dimaleate ester groups are particularly notable, as they may enhance the compound's stability and bioavailability. Recent studies have explored the stereochemistry and conformational flexibility of this compound, shedding light on its interactions with cellular receptors and enzymes.

In terms of pharmacology, N-Desmethyl Prochlorperazine Dimaleate has demonstrated promising antiemetic properties in preclinical models. Its mechanism of action appears to involve modulation of dopamine receptors, a pathway commonly targeted in the treatment of nausea and vomiting. However, emerging research suggests that this compound may also possess neuroprotective effects, potentially making it a candidate for treating neurodegenerative disorders such as Parkinson's disease.

The synthesis of N-Desmethyl Prochlorperazine Dimaleate involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have optimized synthetic routes by incorporating novel catalysts and green chemistry principles, aligning with current trends toward sustainable drug development.

Recent advancements in computational chemistry have enabled detailed molecular modeling of N-Desmethyl Prochlorperazine Dimaleate. These models have provided insights into its binding affinity to various protein targets and its potential for drug-drug interactions. Such studies are crucial for predicting the compound's efficacy and safety profile in clinical settings.

In conclusion, N-Desmethyl Prochlorperazine Dimaleate represents an intriguing avenue for therapeutic innovation. Its unique chemical structure, coupled with emerging research findings, positions it as a potential candidate for addressing unmet medical needs in gastroenterology and neurology. Continued exploration into its pharmacokinetics, toxicity, and clinical efficacy will be essential to unlock its full therapeutic potential.